2,6-dichloro-N-{spiro[1,3-benzodioxole-2,1'-cyclohexane]-6-yl}pyridine-3-sulfonamide
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Description
2,6-dichloro-N-{spiro[1,3-benzodioxole-2,1'-cyclohexane]-6-yl}pyridine-3-sulfonamide is a useful research compound. Its molecular formula is C17H16Cl2N2O4S and its molecular weight is 415.29. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial and Antifungal Activities
Compounds with spiro configurations, including those with sulfonamide groups, have been explored for their antimicrobial and antifungal activities. For instance, a study reported the synthesis of spiro compounds exhibiting potent activity against both Gram-negative and Gram-positive bacteria. Notably, some compounds demonstrated higher antifungal activity towards examined fungi compared to conventional antifungals like ketoconazole (Hafez, Zaki, & El-Gazzar, 2016).
Organocatalytic Synthesis
Spiro[pyrrolidin-3,3'-oxindoles], which may be structurally related to the compound , have been synthesized using organocatalytic methods. These derivatives are noted for their biological activities and were obtained with high enantiopurity and structural diversity, suggesting a potential pathway for synthesizing and studying the biological activities of complex spiro compounds (Chen et al., 2009).
Proton Exchange Membranes
Research into sulfonated polybenzothiazoles containing naphthalene units for use as proton exchange membranes indicates the utility of sulfonamide-containing compounds in materials science. These membranes exhibit excellent dimensional stability, thermal and oxidative stabilities, good mechanical properties, and high proton conductivities, highlighting the versatility of sulfonamide compounds in applications beyond pharmacology (Wang et al., 2015).
Antitumor Agents
Compounds featuring thiophene and N-substituted thieno[3,2-d]pyrimidine derivatives, including those with sulfonamide groups, have been synthesized and shown potent antitumor and antibacterial activities. This suggests that compounds with a similar structural motif might be explored for their potential as therapeutic agents (Hafez, Alsalamah, & El-Gazzar, 2017).
properties
IUPAC Name |
2,6-dichloro-N-spiro[1,3-benzodioxole-2,1'-cyclohexane]-5-ylpyridine-3-sulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16Cl2N2O4S/c18-15-7-6-14(16(19)20-15)26(22,23)21-11-4-5-12-13(10-11)25-17(24-12)8-2-1-3-9-17/h4-7,10,21H,1-3,8-9H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FGLZFDHHYOVSOX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2(CC1)OC3=C(O2)C=C(C=C3)NS(=O)(=O)C4=C(N=C(C=C4)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16Cl2N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
415.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.